![molecular formula C19H28O3 B1206530 4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one CAS No. 2189-83-5](/img/structure/B1206530.png)
4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one
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Overview
Description
4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one is a steroid. It derives from a hydride of an estrane.
Scientific Research Applications
Chemical Reactions and Properties
4β,5-Epoxy-5β-androstane-3,17-dione and its derivatives, including 17β-hydroxy-4β,5-epoxy-5β-androstan-3-one, have been a subject of research due to their unique chemical properties and reactions. Studies have explored their reactions with hydrogen fluoride in pyridine, leading to the formation of different products such as 4-en-4-ols and fluorohydrins, depending on the reaction temperature. These findings provide insights into the thermal stability and reactivity of these compounds (Jennings & Bengtson, 1978).
Metabolism and Biological Transformation
Research on the metabolism of 4β,5-epoxy steroids, including 17β-hydroxy-4β,5-epoxy-5β-androstan-3-one, reveals their transformation in biological systems. For instance, certain androgen epoxides have been studied for their potential in the biosynthesis of estrogens by human placental microsomes. These studies have implications for understanding the metabolic pathways and biological roles of these steroids (Morand et al., 1975).
Synthesis and Derivatives
The synthesis of derivatives of 4β,5-epoxy steroids has been a significant area of research, contributing to the understanding of their chemical structure and potential applications. For example, the synthesis of 19-oxygenated 4β,5β-epoxy derivatives of 16α-hydroxyandrostenedione as probes for aromatase reaction shows the importance of these compounds in enzymatic studies and potential pharmaceutical applications (Numazawa & Yoshimura, 2000).
properties
CAS RN |
2189-83-5 |
---|---|
Product Name |
4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one |
Molecular Formula |
C19H28O3 |
Molecular Weight |
304.4 g/mol |
IUPAC Name |
(1S,2R,6R,8R,11S,12S,15S,16S)-15-hydroxy-2,16-dimethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one |
InChI |
InChI=1S/C19H28O3/c1-17-8-6-13-11(12(17)3-4-15(17)21)5-10-19-16(22-19)14(20)7-9-18(13,19)2/h11-13,15-16,21H,3-10H2,1-2H3/t11-,12-,13-,15-,16-,17-,18+,19-/m0/s1 |
InChI Key |
FNRMBSNOUHBOND-CTPLVLMWSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC[C@@]45[C@@]3(CCC(=O)[C@@H]4O5)C |
SMILES |
CC12CCC3C(C1CCC2O)CCC45C3(CCC(=O)C4O5)C |
Canonical SMILES |
CC12CCC3C(C1CCC2O)CCC45C3(CCC(=O)C4O5)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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